Cas no 83088-55-5 (1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol)

1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol is a substituted tetralin derivative with a hydroxyl functional group at the 1-position and an isopropyl substituent. This compound exhibits structural features that contribute to its utility in organic synthesis, particularly as an intermediate in the preparation of fragrances, pharmaceuticals, and specialty chemicals. Its partially hydrogenated naphthalene core provides stability while retaining reactivity for further functionalization. The presence of both hydroxyl and alkyl groups enhances its solubility in organic solvents, facilitating its use in various reaction conditions. The compound's defined stereochemistry and purity make it suitable for applications requiring precise molecular frameworks. Proper handling and storage under inert conditions are recommended to maintain its integrity.

1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol structure

83088-55-5 structure

Product Name:1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol

CAS No:83088-55-5

MF:C₁₄H₂₀O

MW:204.308004379272

CID:5232575

Update Time:2025-06-09

1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol Chemical and Physical Properties

Names and Identifiers

- 1-Naphthalenol, 1,2,3,4-tetrahydro-7-methyl-1-(1-methylethyl)-
- 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol
- Inchi： 1S/C14H20O/c1-10(2)14(15)8-4-5-12-7-6-11(3)9-13(12)14/h6-7,9-10,15H,4-5,8H2,1-3H3
- InChI Key： YPCIERJEXGMMPE-UHFFFAOYSA-N
- SMILES： C1(C(C)C)(O)C2=C(C=CC(C)=C2)CCC1

1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T124888-25mg	1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol	83088-55-5	25mg	$242.00	2023-05-17
TRC	T124888-50mg	1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol	83088-55-5	50mg	$448.00	2023-05-17
TRC	T124888-100mg	1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol	83088-55-5	100mg	$861.00	2023-05-17
TRC	T124888-250mg	1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol	83088-55-5	250mg	$1860.00	2023-05-17
TRC	T124888-500mg	1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol	83088-55-5	500mg	$ 3000.00	2023-09-06

1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol Related Literature

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Additional information on 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol

1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol

The compound 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol (CAS No. 83088-55-5) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of naphthalenols, which are derivatives of naphthalene with hydroxyl groups attached. The structure of this molecule is characterized by a partially hydrogenated naphthalene ring system with specific substituents that confer unique chemical properties.

Recent advancements in synthetic methodologies have enabled the precise synthesis of 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol, making it accessible for both academic and industrial applications. Researchers have demonstrated its potential as an intermediate in the synthesis of more complex organic molecules, particularly in the development of novel pharmaceutical agents and advanced materials. The presence of the hydroxyl group (-OH) in its structure facilitates various chemical reactions, such as oxidation, reduction, and nucleophilic substitution, making it a versatile building block in organic synthesis.

One of the most intriguing aspects of 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol is its role in drug discovery. Studies have shown that this compound exhibits promising biological activity, particularly in modulating cellular signaling pathways associated with inflammation and oxidative stress. Its ability to interact with specific protein targets has been explored in preclinical models, suggesting potential therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its biological significance, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this molecule into polymer blends to enhance their electrical conductivity and mechanical stability. Such applications highlight its versatility across diverse scientific disciplines.

The synthesis of 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol involves a multi-step process that typically begins with the hydrogenation of naphthalene derivatives followed by selective functionalization to introduce the desired substituents. Advanced catalytic systems and reaction conditions have been developed to optimize yield and purity during the synthesis process. These advancements underscore the importance of continuous innovation in chemical synthesis to meet the growing demand for specialized compounds like this one.

From an environmental perspective, there is growing interest in understanding the ecological impact of compounds like 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-1-naphthalenol. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms to ensure sustainable practices in its production and use. This focus on environmental compatibility aligns with global efforts to promote green chemistry principles across various industries.

In conclusion, 83088-55-5 (or 1,2,3,4-Tetrahydro-7-methyl-1-(1-methylethyl)-naphthalenol) stands as a testament to the ingenuity and progress in modern chemistry. Its diverse applications span from drug discovery to materials science, reflecting its importance as a versatile molecular building block. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.